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Compound Name: CH 5450

Cat. No.: B1684288 Get Quote

Standard Operating Procedure for CH5450 Handling
and Storage
Disclaimer: The identity of the compound "CH5450" is not unambiguously established in the

public domain. This document provides a standard operating procedure based on safety data

for compounds identified as "CH-5450" (a protected tetrapeptide, Z-Ile-Glu-Pro-Phe-CO2Me)

and "CHE5450SE" (Phenylamine Hydrochloride). Users must confirm the precise identity of

their compound and consult the substance-specific Safety Data Sheet (SDS) before handling.

The procedures outlined below are intended as a general guide for handling potentially

hazardous chemical compounds in a research environment.

Hazard Identification
CH5450 is treated as a hazardous substance. Based on available safety data for related

compounds, the potential hazards include:

Acute Toxicity: Harmful or toxic if swallowed, inhaled, or in contact with skin.[1][2]

Serious Health Hazards: Suspected of causing cancer and genetic defects.[2] May cause

damage to organs through prolonged or repeated exposure.[2]

Eye Damage: Causes serious eye damage.[2]

Skin Sensitization: May cause an allergic skin reaction.[2]
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Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[1]

Data Presentation
The following table summarizes key information for compounds associated with the "CH5450"

identifier.

Property
CH-5450 (Z-Ile-Glu-Pro-
Phe-CO2Me)[1]

CHE5450SE (Phenylamine
Hydrochloride)[2]

Molecular Formula C34H44N4O9 C6H5N·HCl

Molecular Weight 652.73 g/mol 129.59 g/mol

Appearance No data available Solid

Primary Hazards
Harmful if swallowed, Very

toxic to aquatic life.

Toxic if swallowed, inhaled, or

in contact with skin; Suspected

carcinogen and mutagen;

Causes serious eye damage.

Storage (Powder) -20°C

No specific temperature, but in

a dry, well-ventilated area

away from light and strong

oxidizing agents.

Storage (in Solvent) -80°C No data available

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling CH5450. This includes, but is not limited

to:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat or impervious clothing.[1]
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Respiratory Protection: A suitable respirator should be used when handling the powder form

to avoid inhalation.[2]

Handling Procedures
Work Area: All handling of CH5450 powder should be conducted in a certified chemical fume

hood to avoid inhalation of dust.

Weighing: Weigh the compound in a fume hood. Use a disposable weigh boat.

Dissolving: If preparing a solution, add the solvent to the weighed compound slowly. Ensure

the container is appropriately sealed.

General Practices: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the

handling area.[1][2] Wash hands thoroughly after handling.[1]

Storage Procedures
Proper storage is crucial to maintain the integrity of CH5450 and ensure safety.

Container: Keep the container tightly sealed.[1]

Environment: Store in a cool, well-ventilated area.[1] Protect from direct sunlight and sources

of ignition.[1] Avoid exposure to light.[2]

Temperature:

For the powder form of "CH-5450", store at -20°C.[1]

For solutions of "CH-5450", store at -80°C.[1]

Incompatibilities: Store away from strong oxidizing agents.[2]

First Aid Measures
If Swallowed: Call a POISON CENTER or doctor immediately.[1][2] Rinse mouth.[1]

If on Skin: Wash with soap and water.[2] Remove contaminated clothing.
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[2] Seek immediate medical attention.

If Inhaled: Move the person to fresh air. Seek medical attention if you feel unwell.

Spill and Waste Disposal
Spills: In case of a spill, evacuate the area. Wear appropriate PPE. For a powder spill, gently

cover with an absorbent material to avoid dust generation before cleaning. Collect spillage

and place it in a sealed container for disposal.[1]

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1] Avoid release to the environment.[1]

Experimental Protocols
As the specific biological activity and targets of "CH5450" are not well-defined in the literature,

a generic cell-based assay protocol is provided as a template.

8.1 General Cell Viability Assay (MTT Assay)

Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and

incubate for 24 hours.

Compound Preparation: Prepare a stock solution of CH5450 in a suitable solvent (e.g.,

DMSO). Make serial dilutions to the desired final concentrations.

Treatment: Treat the cells with varying concentrations of CH5450. Include a vehicle control

(solvent only). Incubate for 24-72 hours.

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

Solubilization: Add solubilization solution (e.g., DMSO or a detergent-based solution) to

dissolve the formazan crystals.

Absorbance Reading: Read the absorbance at the appropriate wavelength (e.g., 570 nm)

using a plate reader.
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Data Analysis: Calculate the cell viability as a percentage of the vehicle control.

Visualizations
Note: The following diagrams are illustrative templates and are not based on experimentally

verified data for a compound named "CH5450".
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Caption: A generalized workflow for a cell-based experiment using a test compound.
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Caption: A hypothetical signaling pathway illustrating potential inhibition by a compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phenethylamine - Wikipedia [en.wikipedia.org]

2. Phenylephrine | C9H13NO2 | CID 6041 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Standard operating procedure for CH 5450 handling
and storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684288#standard-operating-procedure-for-ch-5450-
handling-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1684288?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Phenethylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylephrine
https://www.benchchem.com/product/b1684288#standard-operating-procedure-for-ch-5450-handling-and-storage
https://www.benchchem.com/product/b1684288#standard-operating-procedure-for-ch-5450-handling-and-storage
https://www.benchchem.com/product/b1684288#standard-operating-procedure-for-ch-5450-handling-and-storage
https://www.benchchem.com/product/b1684288#standard-operating-procedure-for-ch-5450-handling-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684288?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

